Cas no 1742-14-9 (4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene))

• Product Name: 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene)
• CAS No: 1742-14-9
• Molecular Formula: C₁₈H₂₂
• Molecular Weight: 238.36728
• CID: 41921
• PubChem ID: 87563993

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) Properties

Names and Identifiers

• 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene)
• 1,1-Bis(3,4-dimethylphenyl)ethane
• Benzene, 1,1'-ethylidenebis 3,4-dimethyl-
• 1,1-Di(3,4-xylyl)ethane
• 4-[1-(3,4-dimethylphenyl)ethyl]-1,2-dimethylbenzene
• Ethane,1,1-di-3,4-xylyl- (8CI)
• 1,1-Di-3,4-xylylethane
• 1,1-Di-(o-xyly)ethane
• Ethane, 1,1-di-3,4-xylyl-
• 3,3’,4,4’-Tetramethyldiphenylethane
• Benzene, 1,1'-ethylidenebis*3,4-dimethyl-
• 1,1'-ethane-1,1-diylbis(3,4-dimethylbenzene)
• 1,1-BIS(3,4-DIMETHYLPHENYL)ETHANE 90+%
• 1,1’-ethylidenebis[3,4-dimethyl-benzen
• 1,1’-ethylidenebis(3,4-dimethyl-Benzene
• 4-(1-(3,4-DIMETHYLPHENYL)ETHYL)-1,2-DIMETHYLBENZENE
• K2ND496F5P
• DTXSID9029223
• 1,1'-(1,1-ETHANEDIYL)BIS(3,4-DIMETHYLBENZENE)
• DTXCID109223
• Benzene, 1,1'-ethylidenebis[3,4-dimethyl-
• Tox21_301768
• AKOS015901973
• EINECS 217-108-0
• 1,1'-ETHYLIDENEBIS(3,4-DIMETHYLBENZENE)
• CS-0448619
• FT-0763732
• W-107851
• CAS-1742-14-9
• 1,1-bis-(3,4-Dimethylphenyl)ethane
• 4-[1-(3,4-Dimethylphenyl)ethyl]-1,2-dimethylbenzene #
• 1,1-Bis[3,4-dimethylphenyl]ethane
• NCGC00255155-01
• J99.764A
• alpha-(3,4-Dimethylphenyl)-alpha-methyl-3,4-dimethyltoluene
• B1044
• NS00005809
• Benzene, 1,1'-ethylidenebis(3,4-dimethyl-
• UNII-K2ND496F5P
• .ALPHA.-(3,4-DIMETHYLPHENYL)-.ALPHA.-METHYL-3,4-DIMETHYLTOLUENE
• CHEMBL3188142
• Q27281865
• 1742-14-9
• 1,1'-Ethylidenebis[3,4-dimethylbenzene]

• MDL： 87563993
• InChIKey： NCSVCMFDHINRJE-UHFFFAOYSA-N
• Inchi： 1S/C18H22/c1-12-6-8-17(10-14(12)3)16(5)18-9-7-13(2)15(4)11-18/h6-11,16H,1-5H3
• SMILES： CC1=CC=C(C=C1C)C(C)C2=CC=C(C)C(=C2)C

Computed Properties

• Exact Mass: 238.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 238.172
• Heavy Atom Count: 18
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.07200
• PSA: 0.00000
• Refractive Index: n20/D 1.564(lit.)
• Boiling Point: 333 °C
• Melting Point: No data available
• Vapor Pressure: 0.0±0.4 mmHg at 25°C
• Flash Point: 163 °C
• Color/Form: White powder.
• Solubility: Not determined
• Density: 0.98

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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